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Compound of Interest

Compound Name: 5-Methyl-4-hexenal

Cat. No.: B1624985 Get Quote

Technical Guide: Physical Properties of 5-
Methyl-4-hexenal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 5-Methyl-4-
hexenal (CAS No. 764-32-9), a valuable compound in organic synthesis and fragrance

chemistry. The information presented herein is intended to support research and development

activities by providing reliable physical data and generalized experimental methodologies.

Core Physical Properties
5-Methyl-4-hexenal is an unsaturated aldehyde with the molecular formula C₇H₁₂O. At room

temperature, it exists as a colorless to pale yellow liquid.[1] Key physical properties are

summarized in the table below.

Physical Property Value Units

Boiling Point 150 °C

Density 0.832 g/cm³
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While specific experimental documentation for the determination of these exact values for 5-
Methyl-4-hexenal is not readily available in published literature, the following outlines standard

laboratory procedures for measuring the boiling point and density of liquid organic compounds.

Boiling Point Determination (Capillary Method)
A common and efficient method for determining the boiling point of a small liquid sample is the

capillary tube method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Sample of 5-Methyl-4-hexenal

Procedure:

A small amount of 5-Methyl-4-hexenal is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is immersed in a heating bath (Thiele tube).

The bath is heated gradually. As the temperature approaches the boiling point, a stream of

bubbles will emerge from the open end of the capillary tube.

The heating is discontinued, and the bath is allowed to cool slowly.
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The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Density Determination (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a flask with

a specific, known volume.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Thermometer

Water bath

Sample of 5-Methyl-4-hexenal

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on

an analytical balance.

The pycnometer is then filled with distilled water of a known temperature and weighed again

to determine the mass of the water. This allows for the precise calculation of the

pycnometer's volume, given the known density of water at that temperature.

The pycnometer is emptied, dried, and then filled with 5-Methyl-4-hexenal.

The mass of the pycnometer filled with the sample is recorded.

The density of 5-Methyl-4-hexenal is calculated by dividing the mass of the sample by the

volume of the pycnometer.

Logical Relationship of Physical Properties
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The following diagram illustrates the relationship between the fundamental physical quantities

used to determine the density of 5-Methyl-4-hexenal.

Relationship between Mass, Volume, and Density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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